Cas no 3297-75-4 (1-Phenyl-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 1-Phenyl-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 3297-75-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 2822332
• PubChem ID: 71359986
• Update Time: 2025-04-21

1-Phenyl-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID80783804
• 1-Phenyl-1,2,3,4-tetrahydroquinolin-3-ol
• 1-phenyl-1,2,3,4-tetrahydro-3-quinolinol
• 3-quinolinol,1,2,3,4-tetrahydro-1-phenyl-
• 3297-75-4
• 3-hydroxy-1-phenyl-1,2,3,4-tetrahydroquinoline
• DTXCID70734547

• Inchi： 1S/C15H15NO/c17-14-10-12-6-4-5-9-15(12)16(11-14)13-7-2-1-3-8-13/h1-9,14,17H,10-11H2
• InChI Key： QIUKNCLOOBFEAK-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=CC=2N(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 225.115364102Da
• Monoisotopic Mass: 225.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų